N-cyclohexyl-N-methyl-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide

• IUPAC Name: N-cyclohexyl-N-methyl-2-[3-[(4-methylphenyl)methylsulfonyl]indol-1-yl]acetamide
• InChI: InChI=1S/C25H30N2O3S/c1-19-12-14-20(15-13-19)18-31(29,30)24-16-27(23-11-7-6-10-22(23)24)17-25(28)26(2)21-8-4-3-5-9-21/h6-7,10-16,21H,3-5,8-9,17-18H2,1-2H3
• InChI Key: YJSWPMKRCZVWGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)N(C)C4CCCCC4
• Molecular Formula: C25H30N2O3S
• Molecular Weight: 438.6 g/mol

Description

N-cyclohexyl-N-methyl-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide, commonly referred to as CMS121, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CMS121 belongs to the class of indole-based compounds and has been shown to possess promising pharmacological properties, including neuroprotective and anti-inflammatory effects.

Scientific Research Applications

Metabolism and Excretion Studies

• Hydroxycyclohexylacetic Acid (4HCHAA) Metabolism : A study identified cis- and trans-4HCHAA in the urine of a child and her mother, suggesting a defective 4-hydroxyphenylpyruvate dioxygenase and potential metabolic pathways involving tyrosine metabolites (Niederwieser, Wadman, & Danks, 1978).

Pharmacokinetics and Drug Metabolism

• Metahexamide Pharmacokinetics : Metahexamide, which contains a similar N-cyclohexyl component, was studied for its hypoglycemic effects and its metabolism pathway, offering insights into the behavior of cyclohexyl-containing compounds in therapeutic contexts (Pollen, Barnes, Tanner, Stimson, & Williams, 1960); (Hamwi, Skillman, Kruger, Roush, & Freedy, 1959).

Pain Management and Anesthesia

• Acetaminophen Metabolism and Pain Management : A study on acetaminophen, which shares a similar acetyl component, highlighted its influence on the sulfation of sex hormones and its implications for pain management, which may provide insights into similar compounds (Cohen et al., 2018).